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Compound Name: Rhenium fluoride
CAS No.: 149852-31-3
Cat. No.: B132873
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, characteristics, and
experimental considerations for rhenium(VI) fluoride (ReFe). The information is intended to
support research, scientific, and developmental applications of this compound.

Core Properties and Characteristics

Rhenium(VI) fluoride, also known as rhenium hexafluoride, is a binary compound of rhenium
and fluorine. It is one of the seventeen known binary hexafluorides and is a significant material
in the electronics industry for depositing thin films of rhenium.[1][2][3]

Physical Properties

ReFe is a volatile, yellow crystalline solid at temperatures below 18.5 °C and a liquid at room
temperature.[1][4] It is characterized by its strong hygroscopicity, fuming in humid air.[5] The
solid material undergoes a phase transition at -3.5 °C.[5]

Chemical Properties
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Rhenium(VI) fluoride is a potent oxidizing agent and a Lewis acid.[1] It reacts violently with
water and readily hydrolyzes to produce hydrofluoric acid, posing a significant corrosive
hazard.[6] It is soluble in anhydrous hydrogen fluoride.[7]

Key chemical reactions include:
o Reaction with Water: Decomposes in water, as well as in sulfuric and nitric acid.[5]

» Reaction with Base: Dissolves in sodium hydroxide to form perrhenic acid and sodium
fluoride.[5]

¢ Reduction: Can be reduced to rhenium tetrafluoride (ReFa4) by hydrogen, sulfur dioxide, or
carbon monoxide at 400-500 °C. At higher temperatures, it can be further reduced to metallic
rhenium.[5]

e Reaction with Oxygen: When heated in the presence of oxygen, it converts to rhenium
oxyfluorides, such as ReOF4 and ReOsF.[5]

o Lewis Acidity: It reacts with alkali fluorides, such as potassium fluoride (KF), to form
complexes like KzReFs.[1]

Oxidation: It can oxidize nitric oxide (NO) to form nitrosyl hexafluororhenate ([NO][ReFs]).[1]

Structural Information

In the gaseous or liquid phase, the ReFs molecule possesses an octahedral molecular
geometry with a point group of On.[1] The solid structure, determined at -140 °C, is
orthorhombic with the space group Pnma.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of rhenium(VI) fluoride.
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Property Value Citations
Chemical Formula ReFs [1]
Molar Mass 300.20 g/mol [1]
Appearance Yellow crystalline solid or liquid  [1][4]
Melting Point 18.5 °C (65.3 °F; 291.6 K) [1][4]
Boiling Point 33.7 °C (92.7 °F; 306.8 K) [1][4]
Density 4.94 g/cm3 (solid) [1]
Crystal Structure Orthorhombic (at -140 °C) [1]
Space Group Pnma [1]
Lattice Parameters a=9417A b=85704 c= [1]
4.965 A
Re—F Bond Length 1.823 A [1]

Molecular Structure Visualization

The octahedral geometry of the rhenium(VI) fluoride molecule is a key aspect of its chemical
behavior.
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Caption: Octahedral molecular structure of Rhenium(VI) Fluoride (ReFe).

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of rhenium(VI) fluoride are not
extensively available in open literature due to the hazardous nature of the reagents. However,
the primary synthetic routes are outlined below.

Synthesis from Rhenium Heptafluoride

One common method for preparing high-purity rhenium(V1) fluoride involves the reduction of
rhenium heptafluoride (ReF7) with rhenium metal.

e Reaction: 6 ReF7 + Re — 7 ReFe[1]
o Conditions: The reaction is typically carried out at 300 °C in a pressure vessel.[1][6]

» Methodology: Rhenium heptafluoride is passed over heated rhenium metal in a sealed, high-
pressure reactor. The resulting ReFs is then collected by condensation.

Direct Fluorination of Rhenium Metal

Rhenium(VI) fluoride can also be synthesized by the direct reaction of elemental rhenium with
fluorine gas.

e Reaction: Re + 3 F2 —» ReFe
o Conditions: This reaction is reported to occur at 125 °C.[5]

o Methodology: A stream of fluorine gas is passed over powdered or sponge rhenium metal in
a heated reactor. The product, ReFes, is volatile and is collected in a cold trap. It is important
to control the reaction temperature and fluorine flow rate to minimize the formation of
rhenium heptafluoride (ReF?7).

Two-Step Fluorination and Reduction Method
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A method to optimize the yield of ReFs involves an initial fluorination followed by a reduction
step.[5]

e Fluorination:
o Reactants: Rhenium powder and nitrogen trifluoride (NF3) gas.[5]
o Conditions: Reaction temperature of 400-430 °C and pressure of 0.15-0.2 MPa.[5]

o Procedure: Rhenium powder is placed in a reactor, and NFs gas is introduced at a
specified flow rate. The products, a mixture of ReFs and ReF7, are collected in a
condenser as a mixed solid.[5]

e Reduction:
o Reactants: The mixed ReFs/ReF7 solid and additional rhenium powder.[5]
o Conditions: Reaction temperature of 100-120 °C and pressure of 0.1-0.3 MPa.[5]

o Procedure: The condensed solid is heated to sublimation, and the resulting gas mixture is
passed through a second reactor containing rhenium powder. The ReF7 is reduced to
ReFs, and the purified product is collected in a second condenser.[5]

The following diagram illustrates the workflow for the two-step synthesis method.
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Caption: Workflow for the two-step synthesis of Rhenium(VI) Fluoride.

Handling, Safety, and Applications
Safety and Handling
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Rhenium(VI) fluoride is a hazardous substance that requires careful handling in a well-
ventilated area, preferably a fume hood.[4][8] It is corrosive and can cause severe skin burns
and eye damage.[6] Personal protective equipment, including chemical-resistant gloves and
safety goggles, should be worn.[4][8] Due to its reactivity with water, it must be stored in a dry,
cool, and tightly sealed container.[8]

Applications

The primary application of rhenium(VI) fluoride is in the electronics industry for the chemical
vapor deposition (CVD) of rhenium films.[3] It is also used as an intermediate in the production
of high-purity rhenium metal and its alloys.[3] Additionally, ReFe is utilized in the synthesis of
certain pharmaceutical compounds containing metal-ligand complexes and serves as a reagent
in various areas of scientific research.[3]

Note on Signaling Pathways

The concept of "signaling pathways" is a biological term referring to a series of chemical
reactions within a cell that generate a response. As an inorganic chemical compound,
rhenium(VI) fluoride does not participate in biological signaling pathways. The search term
"REF6" can also refer to a protein (Relative of Early Flowering 6) involved in gene regulation in
plants, which is unrelated to rhenium(VI1) fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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